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Compound of Interest

Compound Name: DL-Glyceraldehyde-2-13C

Cat. No.: B583784

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis,
and metabolic significance of DL-Glyceraldehyde-2-13C. This isotopically labeled sugar is a
valuable tool in metabolic research, particularly for tracing the flux of carbon through glycolysis
and related pathways.

Chemical Structure and Properties

DL-Glyceraldehyde-2-13C is a racemic mixture of the D and L enantiomers of glyceraldehyde,
in which the carbon atom at the C2 position is the heavy isotope 3C.

Molecular Formula: C213CHeO3
Molecular Weight: 91.07 g/mol
CAS Number: 71122-43-5

The presence of the 13C isotope at a specific position allows for its use as a tracer in metabolic
studies, with detection by techniques such as nuclear magnetic resonance (NMR)
spectroscopy and mass spectrometry (MS). In solution, glyceraldehyde exists in equilibrium
between its open-chain aldehyde form and various cyclic hemiacetal and dimeric structures.

Below is a diagram illustrating the chemical structure of DL-Glyceraldehyde-2-13C.
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Synthesis of DL-Glyceraldehyde-2-13C

Hydrolysis
(H30+)

Glycolaldehyde-1-13C Potassium Cyanide (KCN)

Controlled Reduction

Cyanohydrin Intermediate
(2,3-dihydroxy-2-13C-propanenitrile)

Glyceric Acid-2-13C

DL-Glyceraldehyde-2-13C
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Glycolysis Pathway

Glucose-6-phosphate

'

Fructose-6-phosphate

'

Fructose-1,6-bisphosphate

/

Dihydroxyacetone
phosphate

\

Glyceraldehyde-3-phosphate
(contains the 13C label from DL-Glyceraldehyde-2-13C)

'

1,3-Bisphosphoglycerate

'

3-Phosphoglycerate

'

2-Phosphoglycerate

'

Phosphoenolpyruvate
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 To cite this document: BenchChem. [In-Depth Technical Guide: DL-Glyceraldehyde-2-13C
Chemical Structure and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583784#dl-glyceraldehyde-2-13c-chemical-structure-
and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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